Cas no 2094261-11-5 (1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one)

1-{4-[2-Methoxy-6-(trifluoromethyl)pyridin-3-yl]phenyl}azetidin-2-one is a specialized heterocyclic compound featuring a pyridine core substituted with a methoxy and trifluoromethyl group, linked to a phenyl-azetidinone moiety. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the azetidin-2-one ring offers reactivity for further derivatization. Its well-defined molecular architecture makes it a promising intermediate for developing novel active compounds, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation. The compound's synthetic versatility allows for precise structural modifications to optimize performance in targeted applications.

1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one structure

2094261-11-5 structure

Product Name:1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one

CAS No:2094261-11-5

MF:C₁₆H₁₃F₃N₂O₂

MW:322.281834363937

CID:6564300

PubChem ID:126822625

Update Time:2025-11-06

1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one
- AKOS030759888
- 1-{4-[2-methoxy-6-(trifluoromethyl)pyridin-3-yl]phenyl}azetidin-2-one
- 2094261-11-5
- 1-[4-[2-methoxy-6-(trifluoromethyl)pyridin-3-yl]phenyl]azetidin-2-one
- EN300-26600707
- Z2687617871
- Inchi： 1S/C16H13F3N2O2/c1-23-15-12(6-7-13(20-15)16(17,18)19)10-2-4-11(5-3-10)21-9-8-14(21)22/h2-7H,8-9H2,1H3
- InChI Key： SEACJRPPIKHRFB-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=N1)OC)C1C=CC(=CC=1)N1C(CC1)=O)(F)F

Computed Properties

Exact Mass: 322.09291215g/mol
Monoisotopic Mass: 322.09291215g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 42.4Å²

1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26600707-0.05g	1-{4-[2-methoxy-6-(trifluoromethyl)pyridin-3-yl]phenyl}azetidin-2-one	2094261-11-5	95.0%	0.05g	$212.0	2025-03-20

1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
5. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565

Additional information on 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one

Recent Advances in the Study of 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one (CAS: 2094261-11-5)

The compound 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one (CAS: 2094261-11-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one, which contribute to its ability to interact with specific biological targets. The presence of the trifluoromethyl group and the methoxy-substituted pyridine ring has been shown to enhance its binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its molecular interactions, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in inflammation and oncology. For instance, recent findings published in the Journal of Medicinal Chemistry revealed that 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one exhibits potent inhibitory activity against specific kinases, suggesting its potential as a targeted therapy for certain cancers. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, further support its translational potential.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore derivative compounds and improve the safety profile of 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one.

In conclusion, 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activity warrant continued investigation to unlock its full therapeutic potential. Future studies should focus on optimizing its chemical properties and conducting rigorous clinical trials to evaluate its efficacy and safety in human subjects.